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Compound of Interest

Compound Name: Leu-thiorphan

Cat. No.: B1674792 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of Leu-thiorphan. Designed for researchers,

scientists, and drug development professionals, this guide offers procedural, step-by-step

instructions to ensure a safe laboratory environment and responsible chemical management.

Essential Safety and Handling Protocols
Leu-thiorphan, an enkephalinase inhibitor, requires careful handling to minimize exposure and

ensure laboratory safety. While a specific Safety Data Sheet (SDS) for Leu-thiorphan provides

foundational safety information, a comprehensive approach incorporating data from closely

related thiorphan compounds is recommended for robust safety practices.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Leu-thiorphan, based on available

safety data.[1]
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Protection Type Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.

Respiratory Protection
NIOSH-approved respirator for

dusts.

Necessary when handling the

powder form to avoid

inhalation.[1]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Standard Operating Procedures for Handling
Preparation and Use:

Ventilation: Always handle Leu-thiorphan in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation risks.[1]

Avoid Dust Formation: As Leu-thiorphan is a solid, care must be taken to avoid the

generation of dust.[1] Use techniques such as gentle scooping and weighing on analytical

balances with draft shields.

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[1] In case of accidental

contact, follow the first-aid measures outlined below.

Storage:

Store Leu-thiorphan in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[2]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate potential harm.
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1]

Spill Management and Decontamination
In the event of a spill, follow these steps to ensure safe cleanup and decontamination:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or vacuum the material to avoid dust formation.

Place the collected material into a suitable, labeled container for disposal.[2]

Decontaminate:

The goal of decontamination is to neutralize and physically remove the hazardous drug

from the surface.[3]

Use an appropriate cleaning agent to wipe down the contaminated area. While specific

deactivating agents for thiorphan compounds are not readily available, a thorough
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cleaning with a suitable laboratory detergent is crucial.[4]

For surfaces that may have come into contact with Leu-thiorphan, a multi-step process of

deactivation (if an agent is known), decontamination, and cleaning is recommended.[4]

Dispose: All contaminated materials (e.g., wipes, PPE) must be disposed of as hazardous

waste.

Disposal Plan
Proper disposal of Leu-thiorphan and associated waste is critical to prevent environmental

contamination and comply with regulations.

Waste Segregation: Do not mix Leu-thiorphan waste with other laboratory waste.[5]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name of the chemical.

Disposal Method: The recommended method for the disposal of investigational

pharmaceutical compounds like Leu-thiorphan is high-temperature incineration by a

licensed and approved chemical waste contractor.[5][6]

Regulatory Compliance: Contact your institution's Environmental Health and Safety (EHS)

office to ensure compliance with all local, regional, and national regulations for hazardous

waste disposal.[5]

Physicochemical Properties
Understanding the physical and chemical properties of Leu-thiorphan is essential for safe

handling and storage. The following data is compiled from the SDS for Leu-thiorphan and

related compounds.
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Property Value

Physical State Solid[2]

Appearance White to off-white solid[2]

Molecular Formula C17H23N3O3

Molecular Weight 317.38

Melting Point
135 - 137 °C / 275 - 278.6 °F (for DL-Thiorphan)

[2]

Solubility No data available

Vapor Pressure No information available[2]

Specific Gravity No information available

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Leu-thiorphan,

from receipt of the compound to the final disposal of waste.
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Safe Handling Workflow for Leu-thiorphan

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Receive & Log Compound

Store in Cool, Dry, Ventilated Area

Review SDS & Plan Experiment

Don Appropriate PPE

Weigh in Fume Hood

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Accidental Spill

Segregate Waste

Dispose via Licensed Contractor

Initiate Spill Response Protocol
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Caption: Logical workflow for the safe handling of Leu-thiorphan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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